![molecular formula C18H20N4O3 B2448255 N-(2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl)-5-(4-methoxyphenyl)oxazole-2-carboxamide CAS No. 1798490-74-0](/img/structure/B2448255.png)
N-(2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl)-5-(4-methoxyphenyl)oxazole-2-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl)-5-(4-methoxyphenyl)oxazole-2-carboxamide is a useful research compound. Its molecular formula is C18H20N4O3 and its molecular weight is 340.383. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Chemical Reactions and Synthesis
Chemical Modification and Synthesis : A study by Ledenyova et al. (2018) explored the reaction of ethyl 4-(chloromethyl)pyrazolo[5,1-c][1,2,4]triazine-3-carboxylates with thiourea, which involves ANRORC rearrangement and N-formylation, leading to the formation of specific formamides. This process highlights the potential of N-(2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl)-5-(4-methoxyphenyl)oxazole-2-carboxamide in chemical synthesis and modifications (Ledenyova et al., 2018).
Synthesis of Pyrazolopyrimidines Derivatives : Rahmouni et al. (2016) discussed the synthesis of novel pyrazolopyrimidines derivatives, which are significant due to their potential anticancer and anti-5-lipoxygenase properties. This study signifies the role of pyrazole derivatives, such as this compound, in developing new pharmaceutical compounds (Rahmouni et al., 2016).
Biological and Pharmacological Potential
Study of Heterocycles in Medicine and Pharmacy : Fedotov et al. (2022) highlighted the strategic role of pyrazole and 1,2,4-triazole derivatives in medicine and pharmacy, underlining their significant pharmacological potential. This study underscores the importance of chemical compounds like this compound in pharmaceutical research (Fedotov et al., 2022).
Discovery of Antidepressants from Novel 5-HT3 Receptor Antagonists : Mahesh et al. (2011) discussed the design of a series of 3-ethoxyquinoxalin-2-carboxamides as potential 5-HT3 receptor antagonists, which exhibited antidepressant-like activity. This research indicates the potential of related compounds, like this compound, in the development of new antidepressant drugs (Mahesh et al., 2011).
properties
IUPAC Name |
N-[2-(3,5-dimethylpyrazol-1-yl)ethyl]-5-(4-methoxyphenyl)-1,3-oxazole-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H20N4O3/c1-12-10-13(2)22(21-12)9-8-19-17(23)18-20-11-16(25-18)14-4-6-15(24-3)7-5-14/h4-7,10-11H,8-9H2,1-3H3,(H,19,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BXKLLSXFDUARJV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NN1CCNC(=O)C2=NC=C(O2)C3=CC=C(C=C3)OC)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H20N4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
340.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.